Cas no 1806340-46-4 (2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole
• CAS No: 1806340-46-4
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 4816894
• Update Time: 2025-08-05

2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole

• Inchi： 1S/C10H9NO5/c1-15-5-2-3-6-7(4-5)16-9(11-6)8(12)10(13)14/h2-4,8,12H,1H3,(H,13,14)
• InChI Key： SFVWRWNTZBUXPM-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)O)=NC2C=CC(=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 0.7
• Topological Polar Surface Area: 92.8

Additional information on 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole

Introduction to 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole (CAS No. 1806340-46-4)

2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole (CAS No. 1806340-46-4) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzo[d]oxazole class, a scaffold that is widely recognized for its biological activity and pharmacological potential. The presence of both carboxy(hydroxy)methyl and methoxy substituents in its molecular structure endows it with unique chemical properties and functional groups that make it a promising candidate for further investigation in drug discovery and development.

The benzo[d]oxazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The carboxy(hydroxy)methyl group introduces both acidic and hydrophilic characteristics to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. On the other hand, the methoxy group acts as an electron-donating moiety, which can influence the electronic properties of the aromatic system and modulate its reactivity.

In recent years, there has been a surge in research focused on developing novel derivatives of benzo[d]oxazole-based compounds due to their demonstrated efficacy in various therapeutic applications. Studies have shown that modifications at the 2-position of the benzo[d]oxazole ring can significantly alter the biological profile of these molecules. The introduction of functional groups such as carboxylic acids, alcohols, or ethers at this position has been associated with enhanced bioavailability and improved pharmacokinetic profiles.

One of the most compelling aspects of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole is its potential as a precursor for synthesizing more complex derivatives. The presence of both reactive sites—the carboxy(hydroxy)methyl group and the methoxy group—allows for further functionalization through various chemical reactions such as esterification, etherification, or coupling reactions. These modifications can be tailored to optimize specific biological activities or to improve metabolic stability, making this compound a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates for drug development. Molecular docking studies have been employed to evaluate the binding affinity of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole to various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These simulations have provided valuable insights into the interactions between the compound and its potential targets, guiding experimental efforts towards rational drug design.

The synthesis of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted phenols or aromatic aldehydes with hydroxymethylation agents under controlled conditions. Subsequent functional group manipulations, such as esterification or methylation, are performed to introduce the desired substituents at specific positions on the benzo[d]oxazole ring.

In terms of applications, preliminary pharmacological studies have suggested that 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole exhibits notable activity against certain cancer cell lines. The compound has been shown to induce apoptosis and inhibit proliferation in vitro, making it a candidate for further exploration as an anticancer agent. Additionally, its structural features suggest potential utility in modulating inflammatory pathways, which could be relevant for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The chemical stability of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole is another critical factor that must be considered during its synthesis and application. The compound’s susceptibility to degradation under various environmental conditions can impact its shelf life and efficacy. Therefore, storage conditions such as temperature control and protection from light are essential to maintain its integrity. Furthermore, exploring stabilizing agents or encapsulation techniques could enhance its stability during transport and administration.

Future research directions may focus on exploring the stereochemical aspects of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole, particularly since enantiomeric purity can significantly influence biological activity. Chiral resolution techniques or asymmetric synthesis methods could be employed to obtain enantiomerically pure forms of this compound, which might reveal novel biological effects or improve therapeutic outcomes.

Another area of interest is the investigation of 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole’s interaction with biological systems at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) can provide detailed information about its structure-activity relationships. Additionally, X-ray crystallography could be used to determine high-resolution structures of complexes formed between this compound and its biological targets, offering valuable insights into mechanisms of action.

The environmental impact of synthesizing and using 2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole is also an important consideration. Green chemistry principles should be integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. Solvent recovery systems, catalytic processes, and alternative energy sources could contribute to more sustainable production methods without compromising efficiency or yield.

In conclusion,2-(Carboxy(hydroxy)methyl)-6-methoxybenzo[d]oxazole (CAS No. 1806340-46-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. Continued investigation into its synthesis, pharmacology, stability, and environmental impact will further elucidate its role in advancing medical science.